Cas no 2034563-65-8 (N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide)

• Product Name: N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide
• CAS No: 2034563-65-8
• MF: C₁₃H₁₁N₅O₂
• MW: 269.258741617203
• CID: 5468082
• Update Time: 2025-05-26

N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)furan-3-carboxamide
• N-[(1-pyridin-3-yltriazol-4-yl)methyl]furan-3-carboxamide
• N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide

• Inchi： 1S/C13H11N5O2/c19-13(10-3-5-20-9-10)15-6-11-8-18(17-16-11)12-2-1-4-14-7-12/h1-5,7-9H,6H2,(H,15,19)
• InChI Key： DCRPVXLFBMYQDM-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(NCC1=CN(C2C=NC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 269.09127461 g/mol
• Monoisotopic Mass: 269.09127461 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85.8
• Molecular Weight: 269.26

Additional information on N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide

Comprehensive Overview of N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide (CAS No. 2034563-65-8)

The compound N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide, identified by its CAS No. 2034563-65-8, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a pyridine ring, a 1,2,3-triazole moiety, and a furan-3-carboxamide group, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds like N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide has surged due to their structural diversity and bioactivity. The 1,2,3-triazole linkage, formed via click chemistry, is a hallmark of modern medicinal chemistry, offering stability and synthetic efficiency. This compound’s pyridine and furan rings further enhance its binding affinity to biological targets, a feature often explored in fragment-based drug design. Such attributes make it a subject of interest in AI-driven drug discovery platforms, where computational models predict its interactions with proteins like EGFR or CDK2.

From a synthetic perspective, CAS No. 2034563-65-8 exemplifies the convergence of green chemistry and high-throughput screening. Its preparation typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction celebrated for its atom economy and mild conditions. The furan-carboxamide segment, derived from renewable biomass, resonates with the growing emphasis on sustainable chemistry. These facets address frequently searched queries such as "eco-friendly synthesis of triazole derivatives" or "role of click chemistry in drug development", reflecting industry priorities.

The pharmacological profile of N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}furan-3-carboxamide is under active investigation. Preliminary studies suggest its potential to modulate inflammatory pathways, a hot topic given the global focus on immune-related diseases. Its low cytotoxicity in vitro also positions it as a candidate for neuroprotective agents, a niche with high unmet medical needs. Such applications align with trending searches like "new anti-inflammatory compounds 2024" and "triazole-based neurotherapeutics", underscoring its relevance.

In material science, this compound’s conjugated π-system and hydrogen-bonding capacity make it a candidate for organic electronics or sensors. Researchers exploring "small molecules for OLEDs" or "bio-sensing materials" may find its structural features advantageous. Its stability under physiological conditions further bolsters its utility in bioconjugation strategies, a sought-after area in diagnostic probe development.

To summarize, CAS No. 2034563-65-8 represents a multifaceted compound bridging medicinal chemistry, sustainability, and advanced materials. Its design leverages cutting-edge synthetic methodologies while addressing contemporary challenges in drug resistance and green synthesis. As research progresses, this molecule may emerge as a cornerstone in next-generation therapeutics or functional materials, answering the call for innovative solutions in science and technology.